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Cat. No.: B12847682 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the molecular formula and weight of

chitooctaose, a significant oligosaccharide derived from chitin. This document is intended for

researchers, scientists, and professionals in the field of drug development and biomaterial

science who are working with or exploring the applications of chitosan and its oligomers.

Chitooctaose is a linear polysaccharide composed of eight β-(1→4)-linked D-glucosamine

units. It is a well-defined chitooligosaccharide (COS) that is often studied for its various

biological activities, including antimicrobial, anti-inflammatory, and antitumor effects.

Understanding its precise molecular characteristics is fundamental for quantitative studies and

for the development of novel therapeutic agents.

Molecular Formula and Weight
The chemical properties of chitooctaose are summarized in the table below. These values are

critical for stoichiometric calculations in experimental settings and for the characterization of

chitooctaose-based materials.
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Property Value Source

Molecular Formula C48H90N8O33 [1]

Average Molecular Weight 1307.3 g/mol [1]

Monoisotopic Molecular

Weight
1306.5610273 Da [1]

Table 1: Key molecular properties of chitooctaose.

Determination of Molecular Properties
The molecular weight and formula of chitooctaose are determined through standard analytical

techniques.

Mass Spectrometry (MS): This is the primary technique used to determine the accurate

molecular weight of chitooctaose. High-resolution mass spectrometry provides the

monoisotopic mass, which is calculated using the mass of the most abundant isotopes of

each element.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

structure of the chitooctaose, ensuring the correct number of glucosamine units and

verifying the molecular formula.

Elemental Analysis: This technique can be used to experimentally determine the percentage

composition of carbon, hydrogen, nitrogen, and oxygen, which is then used to derive the

empirical and molecular formulas.

Structural Representation
The structure of chitooctaose consists of a linear chain of eight glucosamine monomers. The

following diagram illustrates the connectivity of these units.
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Chitooctaose (Linear Representation)
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A simplified diagram showing the linear β-(1→4) linkage of the eight glucosamine (GlcN) units

in chitooctaose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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